N-Benzyl-6-((phenylsulfonyl)methyl)-2-(4-pyridinyl)-4-pyrimidinamine

• IUPAC Name: 6-(benzenesulfonylmethyl)-N-benzyl-2-pyridin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C23H20N4O2S/c28-30(29,21-9-5-2-6-10-21)17-20-15-22(25-16-18-7-3-1-4-8-18)27-23(26-20)19-11-13-24-14-12-19/h1-15H,16-17H2,(H,25,26,27)
• InChI Key: RGADVMGYBUPFJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=NC(=C2)CS(=O)(=O)C3=CC=CC=C3)C4=CC=NC=C4
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

N-Benzyl-6-((phenylsulfonyl)methyl)-2-(4-pyridinyl)-4-pyrimidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. In

Scientific Research Applications

Optoelectronic Materials

The synthesis and application of pyrimidine derivatives, including compounds structurally related to N-Benzyl-6-((phenylsulfonyl)methyl)-2-(4-pyridinyl)-4-pyrimidinamine, have been extensively explored for their potential in optoelectronic materials. These materials are valuable for creating novel luminescent and electroluminescent devices, photoelectric conversion elements, and image sensors. Incorporating pyrimidine and quinazoline fragments into π-extended conjugated systems has shown significant promise in fabricating materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. Moreover, these derivatives have potential applications as nonlinear optical materials and colorimetric pH sensors, indicating their versatile role in the development of advanced optoelectronic materials (Lipunova, Nosova, Charushin, & Chupakhin, 2018).